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Compound of Interest

Compound Name: Sudan I-d5

Cat. No.: B589186

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial suppliers,
availability, and application of the Sudan I-d5 analytical standard. This deuterated internal
standard is crucial for the accurate quantification of Sudan | and other related azo dyes in
various matrices, particularly in food safety and quality control applications.

Commercial Suppliers and Availability

The Sudan I-d5 analytical standard is available from several reputable chemical suppliers
specializing in reference materials. Availability and pricing are subject to change and should be
confirmed directly with the suppliers.
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. Catalog ]
Supplier Product Name CAS Number Website
Number
) ) Sudan I-d5
Sigma-Aldrich _
analytical 34184 752211-63-5 --INVALID-LINK--
(Merck)
standard
Santa Cruz
Biotechnology, Sudan I-d5 Sc-214693 752211-63-5 --INVALID-LINK--
Inc.
HPC Standards
D5-Sudan | 679682 752211-63-5 --INVALID-LINK--
GmbH
WITEGA
D5-Sudan | 752211-63-5 --INVALID-LINK--

Laboratorien

Data Presentation

The following table summarizes the key quantitative data for the Sudan I-d5 analytical
standard. Lot-specific data, including exact purity and isotopic enrichment, can be found on the
Certificate of Analysis (COA) provided by the supplier.
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Parameter Value Reference
Chemical Formula C16H7DsN20 [1]
Molecular Weight 253.31 g/mol [1]

CAS Number 752211-63-5

Synonyms 1-(Phenylazo-d5)-2-naphthol

Chemical Purity > 99% [2]

Isotopic Abundance > 99% (Deuterium) [2]

Physical Format Neat (Solid)

Storage Conditions 2-8°C, Protect from light [2]

Stable for at least 12 months
Stability at 20°C when protected from [2]
light

Experimental Protocols

Sudan I-d5 is primarily utilized as an internal standard in chromatographic methods, such as
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS), for the
analysis of Sudan dyes in food products. The following is a representative experimental
protocol for the analysis of Sudan dyes in spices.

Preparation of Internal Standard Stock and Working
Solutions

« Internal Standard Stock Solution (100 pg/mL): Accurately weigh 1 mg of Sudan I-d5
analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

« Internal Standard Working Solution (1 pg/mL): Dilute the stock solution 1:100 with
acetonitrile. This working solution is then used to spike samples and calibration standards.

Sample Preparation (Extraction from Spices)

» Weigh 1 g of the homogenized spice sample into a 50 mL polypropylene centrifuge tube.
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e Add a known volume (e.g., 100 pL) of the 1 pg/mL Sudan I-d5 internal standard working
solution to the sample.

e Add 10 mL of acetonitrile to the tube.
o Vortex the mixture for 1 minute and then shake vigorously for 10 minutes.
o Centrifuge the sample at 5000 x g for 10 minutes.

« Filter the supernatant through a 0.22 um PTFE syringe filter into an autosampler vial for
HPLC-MS/MS analysis.

HPLC-MS/MS Analysis

e HPLC System: A standard UHPLC or HPLC system.
e Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 um).

» Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic
acid (B).

e Flow Rate: 0.3 mL/min.
e Injection Volume: 5 pL.

o Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization
(ESI) source in positive ion mode.

o MRM Transitions: Monitor specific multiple reaction monitoring (MRM) transitions for both
Sudan | and Sudan I-d5. For Sudan I-d5, a common transition is m/z 254 -> 156.

Mandatory Visualization

The following diagrams illustrate the experimental workflow for the analysis of Sudan dyes
using Sudan I-d5 as an internal standard.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/product/b589186?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b589186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

/Sarnple and Standard Preparation\

Weigh 1g of Spice Sample

Spike with Sudan I-d5
Internal Standard (1 pg/mL)

Add 10 mL Acetonitrile

Vortex and Shake

Centrifuge

Filter Supernatant

.

Instrumental Analysis

UHPLC-MS/MS Analysis

[

Data Processing

y

Quantification using
Internal Standard Calibration

Report Results

Click to download full resolution via product page

Caption: Experimental workflow for Sudan dye analysis.
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Inputs Outputs
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Caption: Logic of internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: Sudan I-d5 Analytical Standard for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
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sudan-i-d5-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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